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Compound of Interest

Compound Name: 2-amino-N,N-dimethylacetamide

Cat. No.: B112170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-amino-
N,N-dimethylacetamide, complete with verification methodologies. It is intended to serve as a

valuable resource for researchers and professionals engaged in drug development and

scientific investigation.

Core Data Presentation
The molecular properties of 2-amino-N,N-dimethylacetamide are summarized in the table

below. This information is compiled from reputable chemical databases and suppliers.[1][2][3]

[4]

Property Value Source

Molecular Formula C₄H₁₀N₂O PubChem[2], ChemScene[3]

Molecular Weight 102.14 g/mol

PubChem[2],

001CHEMICAL[1],

ChemScene[3]

Monoisotopic Mass 102.079312947 Da PubChem[2]

CAS Number 1857-19-8
001CHEMICAL[1],

ChemScene[3]
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Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
The following is a generalized protocol for the verification of the molecular weight of 2-amino-
N,N-dimethylacetamide using mass spectrometry. This method provides high accuracy and

sensitivity.

Objective: To experimentally verify the molecular weight of a sample of 2-amino-N,N-
dimethylacetamide.

Materials:

2-amino-N,N-dimethylacetamide sample

High-performance liquid chromatography (HPLC)-grade solvent (e.g., acetonitrile, methanol,

or water)

Volumetric flasks and pipettes

Mass spectrometer (e.g., with Electrospray Ionization - ESI)

Procedure:

Sample Preparation:

Accurately weigh a small amount of the 2-amino-N,N-dimethylacetamide sample.

Dissolve the sample in a suitable HPLC-grade solvent to a known concentration (e.g., 1

mg/mL).

Further dilute the stock solution to a concentration appropriate for the mass spectrometer

being used (typically in the µg/mL to ng/mL range).

Instrument Setup:

Calibrate the mass spectrometer using a standard calibration compound to ensure mass

accuracy.
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Set the ion source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow,

and temperature) to optimal conditions for the ionization of the analyte. For 2-amino-N,N-
dimethylacetamide, positive ion mode ESI is expected to be effective due to the

presence of amino groups.

Sample Infusion and Data Acquisition:

Introduce the prepared sample solution into the mass spectrometer via direct infusion or

through a liquid chromatography system.

Acquire the mass spectrum over a relevant mass-to-charge (m/z) range. For 2-amino-
N,N-dimethylacetamide, a range of m/z 50-200 should be sufficient.

Data Analysis:

Identify the peak corresponding to the protonated molecule, [M+H]⁺. For 2-amino-N,N-
dimethylacetamide (MW = 102.14), this peak should appear at an m/z of approximately

103.15.

Other adducts, such as the sodium adduct [M+Na]⁺ (m/z ≈ 125.13), may also be

observed.

Compare the experimentally determined m/z value with the theoretically calculated value.

The high-resolution mass measurement should be within a few parts per million (ppm) of

the theoretical mass.

Visualization of Experimental Workflow
The logical flow of the molecular weight verification process is depicted in the following

diagram.

Sample Preparation Mass Spectrometry Analysis Data Interpretation

Obtain Sample Dissolve in Solvent Dilute to Working Concentration Calibrate Instrument Infuse Sample Acquire Mass Spectrum Identify Molecular Ion Peak Compare Experimental vs. Theoretical Mass Verification Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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